2-(Methylamino)-2-(2-methyltriazol-4-yl)acetic acid;hydrochloride

• IUPAC Name: 2-(methylamino)-2-(2-methyltriazol-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C6H10N4O2.ClH/c1-7-5(6(11)12)4-3-8-10(2)9-4;/h3,5,7H,1-2H3,(H,11,12);1H
• InChI Key: XVNGSQXHLFXGRE-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1=NN(N=C1)C)C(=O)O.Cl
• Molecular Formula: C6H11ClN4O2
• Molecular Weight: 206.63 g/mol

Description

2-(Methylamino)-2-(2-methyltriazol-4-yl)acetic acid; hydrochloride (MMTA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. MMTA is a synthetic amino acid derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Chemical Synthesis Techniques

Research in the area of heterocyclic chemistry often focuses on developing new methods for synthesizing complex molecules that can serve as the basis for pharmaceuticals, agrochemicals, and materials science. For example, the synthesis of 4-alkylidene- and 4-aralkylidene-2-chloromethyl-5-oxazolones demonstrates techniques for creating intermediates useful in producing N-(chloroacetyl)-dehydroamino acids, showcasing the versatility of heterocyclic compounds in chemical synthesis (Kurita et al., 1968).

Nitrosation Reaction Products

The identification of nitrosation reaction products of alkyl esters of 1,2-benzisoxazole-3-acetic acid highlights the chemical transformations that can lead to novel heterocyclic structures, useful in various applications from material science to medicinal chemistry (Giannella et al., 1983).

Antifungal and Antihypertensive Agents

Antifungal Activity

The development of triazolylindole derivatives for antifungal activity is an example of applying heterocyclic chemistry to address biological challenges. These compounds, synthesized from triazolyl and indole moieties, exhibit potential as antifungal agents, demonstrating the intersection of chemical synthesis and pharmacological application (Singh & Vedi, 2014).

Antihypertensive α-Blocking Agents

Synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases as antihypertensive agents show the role of heterocyclic chemistry in creating compounds with specific biological activities. These molecules have been found to possess good antihypertensive α-blocking activity, showcasing the potential for novel drug development (Abdel-Wahab et al., 2008).

Drug Design and Discovery

Green Chemistry in Drug Design

The synthesis of paracetamol analogues as potential analgesic and antipyretic agents using environmentally friendly methods represents the application of green chemistry principles in drug discovery. This approach not only yields new potential therapeutics but also emphasizes the importance of sustainable practices in chemical research (Reddy et al., 2014).